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Compound of Interest

Compound Name: Trilaciclib hydrochloride

Cat. No.: B8069058 Get Quote

Essential Safety and Handling Guide for
Trilaciclib Hydrochloride
This guide provides crucial safety, handling, and disposal information for laboratory

professionals working with Trilaciclib hydrochloride. Given the conflicting information across

different safety data sheets (SDS), a conservative approach to personal protective equipment

(PPE) is strongly recommended. This document is intended to empower researchers,

scientists, and drug development professionals with the necessary protocols to handle this

compound safely.

Hazard Assessment and Conflicting Data
Trilaciclib hydrochloride is an inhibitor of cyclin-dependent kinases 4 and 6 (Cdk4 and Cdk6)

used to decrease the incidence of chemotherapy-induced myelosuppression.[1] Analysis of

available SDS reveals significant discrepancies in hazard classification. While some suppliers

classify the substance as non-hazardous, others identify it as harmful if swallowed, a skin and

eye irritant, and potentially toxic in contact with skin.[2][3][4]

Due to these inconsistencies and its use in a cytotoxic context, it is prudent to handle

Trilaciclib hydrochloride as a hazardous compound. The following table summarizes the

conflicting GHS hazard statements found in various SDS.
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Hazard Statement GHS Classification Source

Not classified as hazardous - Cayman Chemical SDS[2]

H302: Harmful if swallowed Acute toxicity, oral (Cat. 4)
MedchemExpress SDS, Sun-

shine Chem SDS[3][4]

H311: Toxic in contact with

skin
Acute toxicity, dermal (Cat. 3) Sun-shine Chem SDS[4]

H315: Causes skin irritation Skin corrosion/irritation (Cat. 2) MedchemExpress SDS[3]

H314: Causes severe skin

burns and eye damage
Skin corrosion (Cat. 1B) Sun-shine Chem SDS[4]

H319: Causes serious eye

irritation
Serious eye damage (Cat. 2A) MedchemExpress SDS[3]

H318: Causes serious eye

damage
Serious eye damage (Cat. 1) Sun-shine Chem SDS[4]

Recommended Personal Protective Equipment
(PPE)
Based on the more severe hazard classifications and general guidelines for handling

hazardous drugs, the following PPE is mandatory.[3][5][6]
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PPE Component Specification

Hand Protection

Two pairs of chemotherapy-rated gloves (tested

against ASTM D6978 standard). The inner glove

should be worn under the gown cuff, and the

outer glove over the cuff.[5][7]

Body Protection

A disposable, impermeable gown with long

sleeves, a closed back, and knit or elastic cuffs.

[3][6]

Eye and Face Protection

Safety goggles with side shields.[3] A full-face

shield should be worn in addition to goggles if

there is a risk of splashes or aerosol generation.

[5]

Respiratory Protection

A NIOSH-certified N95 respirator or higher level

of protection is required when handling the

powder outside of a containment device (e.g.,

fume hood, BSC).[5]

Footwear

Disposable shoe covers should be worn in the

handling area and removed before exiting to

prevent the spread of contamination.[5]

Operational and Disposal Plans: Procedural
Guidance
Adherence to a strict, step-by-step protocol is essential for minimizing exposure and ensuring a

safe laboratory environment.

1. Preparation and Handling:

Engineering Controls: All handling of Trilaciclib hydrochloride powder should be performed

within a certified chemical fume hood, biological safety cabinet (BSC), or other containment

primary engineering control (C-PEC) to minimize inhalation exposure.[8]
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Pre-Handling: Before handling, ensure a designated area is prepared. Gather all necessary

equipment, including PPE, and verify that a safety shower and eye wash station are

accessible.[3]

Donning PPE: Don PPE in the following order: shoe covers, inner gloves, gown, N95

respirator, face shield/goggles, and finally, outer gloves over the gown's cuffs.[5]

Weighing and Reconstitution: Handle the solid compound carefully to avoid generating dust.

[8] When reconstituting, add the solvent slowly and gently swirl to dissolve; do not shake or

vortex to prevent aerosolization.[9]

Post-Handling: After handling, wipe down the work surface with an appropriate deactivating

agent or cleaning solution.

2. Spill Management:

Evacuation: Evacuate non-essential personnel from the area.

Containment: Prevent further leakage or spillage if it is safe to do so.[4]

PPE: Wear full PPE, including respiratory protection, before cleaning the spill.[4]

Cleaning: For liquid spills, absorb the material with an inert, liquid-binding material (e.g.,

diatomite).[3] For powder spills, gently cover with damp absorbent material to avoid raising

dust.

Collection: Collect all contaminated materials into a sealed, clearly labeled hazardous waste

container.

Decontamination: Clean the spill area thoroughly.[8]

3. Disposal Plan:

Waste Segregation: All disposable PPE (gloves, gown, shoe covers) and materials used in

handling (e.g., pipette tips, tubes, cleaning materials) are considered contaminated and must

be disposed of as hazardous waste.
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Waste Containers: Place all contaminated waste in a designated, sealed, and clearly labeled

hazardous waste container.[3]

Disposal Method: Do not dispose of Trilaciclib hydrochloride or its contaminated waste

with household or regular laboratory trash.[2] Arrange for disposal through a licensed

professional waste disposal service in accordance with local, state, and federal regulations.

[4] For unused or expired medicine, follow institutional guidelines or FDA recommendations

for non-flush list drugs, which involve mixing with an unappealing substance in a sealed

container before placing it in the trash, if a take-back program is unavailable.[10]

Workflow for Safe Handling of Trilaciclib
Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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